Cas no 100232-81-3 (3,5-Pyridinedicarboxylic acid,4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, diethyl ester)

3,5-Pyridinedicarboxylic acid,4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, diethyl ester structure
100232-81-3 structure
Product name:3,5-Pyridinedicarboxylic acid,4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, diethyl ester
CAS No:100232-81-3
MF:C21H23NO4S
MW:385.476624727249
CID:1125303

3,5-Pyridinedicarboxylic acid,4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyridinedicarboxylic acid,4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, diethyl ester
    • 3,5-Pyridinedicarboxylic acid, 4-benzo[b]thien-2-yl-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester
    • Inchi: 1S/C21H23NO4S/c1-5-25-20(23)17-12(3)22-13(4)18(21(24)26-6-2)19(17)16-11-14-9-7-8-10-15(14)27-16/h7-11,19,22H,5-6H2,1-4H3
    • InChI Key: RJGGFRANOZFJGV-UHFFFAOYSA-N
    • SMILES: C1(C)NC(C)=C(C(OCC)=O)C(C2SC3=CC=CC=C3C=2)C=1C(OCC)=O

Computed Properties

  • Exact Mass: 385.13489

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Melting Point: 167-169 °C
  • Boiling Point: 527.9±50.0 °C(Predicted)
  • PSA: 64.63
  • pka: 2.89±0.70(Predicted)

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